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Compound of Interest

Compound Name: 6-Aldehydoisoophiopogonone B

Cat. No.: B15587266

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the discovery, isolation, and
characterization of 6-Aldehydoisoophiopogonone B, a homoisoflavonoid identified from the
traditional Chinese medicine "Maidong" (Ophiopogon japonicus). This document details the
probable methodologies for its extraction and purification and presents its key physicochemical
properties.

Introduction

Ophiopogon japonicus (L.f.) Ker-Gawl., a member of the Liliaceae family, is a perennial herb
with a long history of use in traditional medicine, particularly for cardiovascular and respiratory
ailments.[1][2] Phytochemical investigations have revealed a rich diversity of secondary
metabolites within this plant, including steroidal saponins, polysaccharides, and a unique class
of compounds known as homoisoflavonoids.[2][3][4] These homoisoflavonoids have garnered
significant interest for their potential pharmacological activities, including anti-inflammatory and
antioxidant effects.[5][6] Among these is 6-Aldehydoisoophiopogonone B, a compound
distinguished by its aldehyde functional group.

Physicochemical Properties

6-Aldehydoisoophiopogonone B is a homoisoflavonoid with the following key identifiers:
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Property Value Reference
6-aldehydo-isoophiopogonone

Chemical Name 5 Y PRIoRog [7]

Molecular Formula C19H1606 [7]

CAS Number 112500-89-7 [7]

Purity HPLC =98% [7]

Proposed Isolation and Purification Protocol

While a specific protocol for the isolation of 6-Aldehydoisoophiopogonone B is not explicitly
detailed in the surveyed literature, a robust methodology can be constructed based on
established procedures for the separation of homoisoflavonoids from Ophiopogon japonicus.

The following is a proposed experimental workflow.

Diagram: Experimental Workflow for Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15587266#discovery-and-isolation-of-6-
aldehydoisoophiopogonone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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